Cas no 14231-33-5 (5,8-alpha-Epidioxy-5alpha-cholest-6-en-3beta-ol)

5,8-alpha-Epidioxy-5alpha-cholest-6-en-3beta-ol structure
14231-33-5 structure
Product Name:5,8-alpha-Epidioxy-5alpha-cholest-6-en-3beta-ol
CAS No:14231-33-5
MF:C27H44O3
MW:416.636468887329
CID:2034447
PubChem ID:11429981
Update Time:2025-04-21

5,8-alpha-Epidioxy-5alpha-cholest-6-en-3beta-ol Chemical and Physical Properties

Names and Identifiers

    • 5,8-alpha-Epidioxy-5alpha-cholest-6-en-3beta-ol
    • 5,8-epidioxy-5alpha,8alpha-cholest-6-en-3beta-ol
    • 5,8-Peroxid d. Delta7-Dehydro-cholesterin
    • 5alpha,8alpha-epidioxycholest-6-en-3beta-ol
    • 7-Dehydrocholesterin-5alpha,8alpha-peroxid
    • 7-Dehydrocholesterol-peroxid
    • cholesta-5alpha,8alpha-epidioxy-6-en-3beta-ol
    • Epidioxysterol
    • 14231-33-5
    • EnP(5,8)
    • DTXSID101275867
    • (1S,2R,5R,6R,9R,10R,13S,15S)-6,10-dimethyl-5-[(2R)-6-methylheptan-2-yl]-16,17-dioxapentacyclo[13.2.2.01,9.02,6.010,15]nonadec-18-en-13-ol
    • LMST01010358
    • Q27134345
    • CHEMBL453272
    • CHEBI:65851
    • (3beta,5alpha,8alpha)-5,8-Epidioxycholest-6-en-3-ol
    • 5alpha,8alpha-epidioxy-cholest-6-en-3beta-ol
    • (3S,5S,8S,9R,10R,13R,14R,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-1,3,4,9,10,11,12,13,14,15,16,17-dodecahydro-2H-5,8-epidioxycyclopenta[a]phenanthren-3-ol
    • (-)-5alpha,8alpha-Epidioxycholest-6-en-3beta-ol
    • (3I(2),5I+/-,8I+/-)-5,8-Epidioxycholest-6-en-3-ol
    • Inchi: 1S/C27H44O3/c1-18(2)7-6-8-19(3)21-9-10-22-24(21,4)13-12-23-25(5)14-11-20(28)17-26(25)15-16-27(22,23)30-29-26/h15-16,18-23,28H,6-14,17H2,1-5H3/t19-,20+,21-,22-,23-,24-,25-,26-,27+/m1/s1
    • InChI Key: FOISYVRNZSWLHL-MEKQHADNSA-N
    • SMILES: O1[C@]23C=C[C@]4(C[C@H](CC[C@]4(C)[C@H]2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]23)O)O1

Computed Properties

  • Exact Mass: 416.32904526g/mol
  • Monoisotopic Mass: 416.32904526g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 5
  • Complexity: 702
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.2
  • Topological Polar Surface Area: 38.7Ų
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